4-Ethylpyrrolo[1,2-a]pyrazine

• CAS No.: 158945-92-7
• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 4-ethylpyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C9H10N2/c1-2-8-6-10-7-9-4-3-5-11(8)9/h3-7H,2H2,1H3
• InChI Key: AZUPDJOGIIPFHF-UHFFFAOYSA-N
• SMILES: CCC1=CN=CC2=CC=CN21
• Synonyms: Pyrrolo[1,2-a]pyrazine, 4-ethyl- (9CI)

Description

4-Ethylpyrrolo[1,2-a]pyrazine, also known as this compound, is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of pyrrolo[1,2-a]pyrazine prepared in Preparation Example 1 was dissolved in 10 ml of tetrahydrofuran and then cooled to -78° C. under nitrogen atmosphere. To this solution was added 1.2 equivalents of LDA solution; the resulting mixture was stirred for 30 minutes; and 1 ml of iodoethane was added to the mixture while maintaining the temperature of -78° C. The reaction mixture was stirred for 30 minutes, warmed to room temperature and then poured into water. The organic layer was isolated and then concentrated to dryness to obtain 0.3 g of title compound.